3-fluoro-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride

• IUPAC Name: 5-(3-fluoropiperidin-3-yl)-3-methyl-1,2,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C8H12FN3O.ClH/c1-6-11-7(13-12-6)8(9)3-2-4-10-5-8;/h10H,2-5H2,1H3;1H
• InChI Key: LLDKYGUYWLUJAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2(CCCNC2)F.Cl
• Molecular Formula: C8H13ClFN3O
• Molecular Weight: 221.66 g/mol

Description

3-Fluoro-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride, or 3FPH, is a small molecule that is used in a variety of scientific research applications. It is a member of the piperidine family of compounds, and is synthesized from the reaction of 3-fluoro-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine with hydrochloric acid. 3FPH has a wide range of properties that make it an attractive choice for research in the fields of biochemistry and physiology.

Scientific Research Applications

3FPH has been used in a variety of scientific research applications. It is used as a tool to study the effects of small molecules on biological systems, and has been used in studies of enzyme inhibition and protein-protein interactions. 3FPH has also been used to study the effects of drug compounds on the nervous system, as well as to investigate the mechanisms of action of anticonvulsants and other drugs.

Mechanism of Action

3FPH acts as an inhibitor of enzymes and proteins, and has been shown to bind to the active sites of enzymes and proteins. This binding prevents the enzymes and proteins from performing their normal functions, and can have a variety of effects on the biochemical and physiological processes of the body.
Biochemical and Physiological Effects
The binding of 3FPH to enzymes and proteins can have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and can affect the absorption, distribution, and elimination of drugs from the body. It can also affect the activity of proteins involved in signal transduction pathways, and can have an effect on the expression of genes.

Advantages and Limitations for Lab Experiments

3FPH has several advantages for use in lab experiments. It is a small molecule, which means it can easily be synthesized and stored. It is also relatively non-toxic, making it safe to use in laboratory settings. However, 3FPH also has some limitations for use in lab experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, it can be difficult to control the concentration of 3FPH in a solution, which can affect the accuracy of results.

Future Directions

There are a number of potential future directions for 3FPH research. One potential direction is to explore the effects of 3FPH on other enzymes and proteins, as well as its potential effects on gene expression. Additionally, further research could be conducted to investigate the potential therapeutic applications of 3FPH, such as its use as an anticonvulsant or as a tool to study the effects of drugs on the nervous system. Finally, further research could be conducted to explore the potential uses of 3FPH in drug development, as well as its use in drug delivery systems.

Synthesis Methods

3FPH is synthesized from the reaction of 3-fluoro-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine with hydrochloric acid. This reaction is generally carried out in a two-step process. First, the 3-fluoro-3-(3-methyl-1,2,4-oxadiazol-5-yl)piperidine is reacted with hydrochloric acid in a 1:1 ratio at a temperature of 100 °C. This reaction produces a white solid that is then recrystallized in a solution of ethanol and water. The resulting product is 3FPH, which is a white crystalline powder.